4-chloro-N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)benzenesulfonamide

• IUPAC Name: 4-chloro-N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C18H16ClN3O4S2/c1-2-27(23,24)18-12-11-17(20-21-18)13-3-7-15(8-4-13)22-28(25,26)16-9-5-14(19)6-10-16/h3-12,22H,2H2,1H3
• InChI Key: ACKZNEUOKKMWHN-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=NN=C(C=C1)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H16ClN3O4S2
• Molecular Weight: 437.9 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of a pyridazine derivative with a suitable aryl or heteroaryl compound. The specific synthesis route for this compound would depend on the starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridazine ring, the benzenesulfonamide group, and the chloro group would all contribute to the overall structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the pyridazine ring might undergo reactions typical of aromatic compounds, while the sulfonamide group might participate in reactions involving the nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar sulfonamide group might increase its solubility in polar solvents.

Future Directions

The future research directions for this compound could include further investigation of its biological activities and potential applications in medicine or other fields. Additionally, new synthetic routes could be explored to improve the efficiency of its production.